molecular formula C7H12N2 B8636052 2,3,5,6,7,7a-Hexahydro-1H-pyrrolo[3,4-b]pyridine CAS No. 773822-00-7

2,3,5,6,7,7a-Hexahydro-1H-pyrrolo[3,4-b]pyridine

Cat. No. B8636052
CAS RN: 773822-00-7
M. Wt: 124.18 g/mol
InChI Key: MVPRTQUJUCFIRT-UHFFFAOYSA-N
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Description

2,3,5,6,7,7a-Hexahydro-1H-pyrrolo[3,4-b]pyridine is a useful research compound. Its molecular formula is C7H12N2 and its molecular weight is 124.18 g/mol. The purity is usually 95%.
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properties

CAS RN

773822-00-7

Molecular Formula

C7H12N2

Molecular Weight

124.18 g/mol

IUPAC Name

2,3,5,6,7,7a-hexahydro-1H-pyrrolo[3,4-b]pyridine

InChI

InChI=1S/C7H12N2/c1-2-6-4-8-5-7(6)9-3-1/h2,7-9H,1,3-5H2

InChI Key

MVPRTQUJUCFIRT-UHFFFAOYSA-N

Canonical SMILES

C1CNC2CNCC2=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound (II) is reacted with N-tosyl-L-prolyl chloride in an organic solvent such as methylene chloride or chloroform or in a mixture of water and the said organic solvents in the presence of an organic base such as triethylamine, 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU), and 1,5-diazabicyclo[4.3.0]non-5-ene (DBN) or an inorganic base such as sodium bicarbonate or sodium carbonate at -20° C. to 30° C. to give Compound (a). Compound (a) may also be prepared by reacting Compound (II) with N-protected L-proline in a solvent such as N,N-dimethylformamide (DMF), dimethylsulfoxide (DMSO), acetonitrile or chloroform in the presence of an organic or inorganic base such as triethylamine, DBU or DBN and dicyclokexyl carbodiimide. Compound (a) is subjected to column chromatography and acid-catalized hydrolysis to obtain Compound (IIa) and Compound (IIa').
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